Cas no 331819-60-4 (ethyl 2-(4-nitrobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate)

• Product Name: ethyl 2-(4-nitrobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate
• CAS No: 331819-60-4
• MF: C₁₉H₂₀N₂O₅S
• MW: 388.437503814697
• CID: 3066806
• PubChem ID: 1123738
• Update Time: 2025-06-08

ethyl 2-(4-nitrobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>ethyl 2-(4-nitrobenzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-c arboxylate
• ethyl 2-(4-nitrobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate
• SMSF0006298
• ethyl 2-[(4-nitrobenzoyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• 331819-60-4
• F0817-0337
• STK082186
• ethyl 2-{[(4-nitrophenyl)carbonyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• BIM-0006624.P001
• Oprea1_560480
• Oprea1_402723
• CBMicro_006509
• AKOS000511265
• ethyl 2-(4-nitrobenzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• VS-00714
• CB08777
• ETHYL 2-(4-NITROBENZAMIDO)-4H,5H,6H,7H,8H-CYCLOHEPTA[B]THIOPHENE-3-CARBOXYLATE
• BBL000758

• Inchi： 1S/C19H20N2O5S/c1-2-26-19(23)16-14-6-4-3-5-7-15(14)27-18(16)20-17(22)12-8-10-13(11-9-12)21(24)25/h8-11H,2-7H2,1H3,(H,20,22)
• InChI Key： ZXWCYIOENOXSIM-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CCCCC2)NC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 388.10929292Da
• Monoisotopic Mass: 388.10929292Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes

Additional information on ethyl 2-(4-nitrobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate

Introduction to Ethyl 2-(4-Nitrobenzamido)-4H,5H,6H,7H,8H-Cycloheptabthiophene-3-Carboxylate (CAS No. 331819-60-4)

Ethyl 2-(4-nitrobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate (CAS No. 331819-60-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features and potential applications in various advanced technologies and pharmaceuticals.

The molecular structure of ethyl 2-(4-nitrobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate is composed of a cycloheptabthiophene core functionalized with an ethyl ester group and a 4-nitrobenzamido moiety. The cycloheptabthiophene core is a seven-membered ring containing sulfur atoms, which imparts unique electronic and optical properties to the molecule. The presence of the nitro group in the benzamido moiety further enhances the compound's reactivity and functional versatility.

In recent years, there has been a surge in research focusing on the synthesis and characterization of compounds with similar structures. These studies have highlighted the potential of such molecules in various applications, including organic electronics, photovoltaic materials, and drug delivery systems. For instance, the unique electronic properties of cycloheptabthiophenes make them promising candidates for use in organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

The synthesis of ethyl 2-(4-nitrobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the condensation of a suitable thiophene derivative with an appropriate nitrobenzoic acid derivative, followed by esterification to form the final product. The detailed synthetic pathways are often reported in high-impact scientific journals and are crucial for researchers aiming to reproduce or modify these compounds.

The physical and chemical properties of ethyl 2-(4-nitrobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate have been extensively studied using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide valuable insights into the molecular structure and help in understanding its behavior in different environments.

In the context of medicinal chemistry, ethyl 2-(4-nitrobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate has shown promise as a lead compound for the development of novel therapeutic agents. Its ability to interact with specific biological targets makes it a valuable starting point for drug discovery efforts. For example, recent studies have explored its potential as an inhibitor of certain enzymes involved in disease pathways or as a scaffold for designing more potent and selective drugs.

The biological activity of ethyl 2-(4-nitrobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate has been evaluated through various in vitro and in vivo assays. These assessments have provided valuable data on its pharmacological profile, including its potency, selectivity, and safety. The results from these studies have been instrumental in guiding further optimization efforts to enhance its therapeutic potential.

In addition to its medicinal applications, ethyl 2-(4-nitrobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate has also found use in materials science. Its unique electronic properties make it suitable for incorporation into functional materials such as conductive polymers and luminescent materials. These materials have applications in areas such as flexible electronics, sensors, and display technologies.

The environmental impact of compounds like ethyl 2-(4-nitrobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate is another important consideration. Researchers are actively investigating ways to synthesize these compounds using more sustainable methods that minimize waste and reduce environmental footprint. Green chemistry principles are increasingly being applied to develop eco-friendly synthetic routes that are both efficient and environmentally benign.

In conclusion, ethyl 2-(4-nitrobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate (CAS No. 331819-60-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and versatile properties make it an exciting subject for ongoing research and development efforts aimed at advancing both fundamental understanding and practical applications.